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Compound of Interest

Compound Name: 6-Chloro-4-phenylquinazoline

CAS No.: 4015-28-5

Cat. No.: B031862

Get Quote

This guide provides an in-depth technical overview of 6-Chloro-4-phenylquinazoline, a key

heterocyclic scaffold in medicinal chemistry. We will explore its fundamental physicochemical

properties, detailed synthetic routes, spectroscopic characterization, and its significant role as a

versatile intermediate in the development of targeted therapeutic agents. This document is

intended for researchers, chemists, and drug development professionals seeking a

comprehensive understanding of this important molecule.

Core Molecular Profile
6-Chloro-4-phenylquinazoline is a solid, aromatic heterocyclic compound recognized as a

"privileged scaffold" in medicinal chemistry due to its prevalence in a wide range of biologically

active molecules.[1] Its structure, featuring a chlorinated benzofused pyrimidine ring with a

phenyl substituent at position 4, provides a versatile platform for synthetic modification.

Physicochemical and Structural Data
A precise understanding of the molecule's properties is foundational for its application in

research and synthesis. The key quantitative data for 6-Chloro-4-phenylquinazoline are

summarized below.
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Property Value Source

Molecular Formula C₁₄H₉ClN₂ PubChem CID 609679[2]

Molecular Weight 240.69 g/mol PubChem CID 609679[2]

IUPAC Name 6-chloro-4-phenylquinazoline PubChem CID 609679[2]

CAS Number 4015-28-5 PubChem CID 609679

Canonical SMILES
C1=CC=C(C=C1)C2=NC=NC3

=C2C=C(C=C3)Cl
PubChem CID 609679[2]

InChI Key
PDVBMNDBLYNSIS-

UHFFFAOYSA-N
PubChem CID 609679[2]

Exact Mass 240.0454260 Da PubChem CID 609679[2]

XLogP3 3.3 PubChem CID 609679[2]

Physical Form White to Yellow Solid Sigma-Aldrich

Synthesis and Mechanism
The synthesis of the 6-chloro-4-phenylquinazoline core is typically achieved through a multi-

step process that leverages classic heterocyclic chemistry principles. The most common

strategies involve the construction of the quinazolinone ring followed by a crucial chlorination

step.

Synthetic Pathway Overview
A widely adopted synthetic route begins with a substituted anthranilamide (2-aminobenzamide)

which undergoes cyclocondensation with benzaldehyde. The resulting dihydroquinazolinone is

then oxidized to the more stable quinazolin-4(3H)-one. The critical step for generating the

reactive intermediate is the subsequent chlorination of the 4-oxo position.
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Caption: General synthetic workflow for 6-Chloro-4-phenylquinazoline.
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Detailed Experimental Protocol: Synthesis of 4-Chloro-
Substituted Quinazolines
This protocol is a representative example adapted from established literature for the synthesis

of halo-substituted 4-chloroquinazolines, which serves as a robust template for the title

compound.[3][4]

Step 1: Synthesis of 2-Phenylquinazolin-4(3H)-one Intermediate

To a solution of 2-aminobenzamide (1.0 eq) in ethanol, add benzaldehyde (1.0 eq).

Add iodine (catalytic amount) to the mixture.

Stir the reaction at room temperature for approximately 5 hours, monitoring by TLC until the

starting materials are consumed.

The intermediate, 2-phenylquinazolin-4(3H)-one, typically precipitates from the solution and

can be isolated by filtration.

Step 2: Chlorination to Yield 4-Chloro-2-phenylquinazoline

Suspend the dried 2-phenylquinazolin-4(3H)-one intermediate (1.0 eq) in phosphorus

oxychloride (POCl₃, excess).

Heat the mixture under reflux (approximately 90-110 °C) for 5 hours. The reaction should be

performed in a well-ventilated fume hood with appropriate acid scrubbing.

After cooling to room temperature, carefully pour the reaction mixture onto crushed ice to

quench the excess POCl₃.

Neutralize the acidic solution with a suitable base (e.g., aqueous sodium bicarbonate or

ammonium hydroxide) until the product precipitates.

Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

Purify the crude product by column chromatography (silica gel, using a hexane/ethyl acetate

gradient) to yield the pure 4-chloro-2-phenylquinazoline.
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Trustworthiness Note: The chlorination step is highly exothermic and liberates HCl gas. It must

be conducted with extreme caution, proper personal protective equipment (PPE), and in a

chemical fume hood. The purity of the final product should be validated by NMR and Mass

Spectrometry to ensure complete conversion and removal of residual POCl₃.

Spectroscopic Characterization
Structural elucidation and purity assessment rely on standard spectroscopic techniques.

¹H NMR: The proton NMR spectrum is expected to show a complex multiplet pattern in the

aromatic region (approx. 7.4-8.6 ppm). Key signals would include the isolated singlet for the

proton at C2 of the quinazoline ring and distinct signals for the protons on both the phenyl

and the chlorinated benzene rings.

¹³C NMR: The carbon spectrum will display signals corresponding to the 14 carbon atoms.

The carbons attached to nitrogen (e.g., C2 and C4) will appear significantly downfield.

Mass Spectrometry (MS): Electron Impact (EI) mass spectrometry typically shows a

prominent molecular ion peak (M⁺) at m/z 240. The isotopic pattern of this peak, showing a

characteristic (M+2)⁺ peak approximately one-third the intensity of the M⁺ peak, is definitive

evidence for the presence of a single chlorine atom.[5]

Chemical Reactivity and Applications in Drug
Discovery
The true value of 6-Chloro-4-phenylquinazoline in medicinal chemistry lies in its reactivity,

specifically at the C4 position. The chlorine atom is an excellent leaving group, making the C4

carbon highly susceptible to nucleophilic aromatic substitution (SₙAr).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.rsc.org/suppdata/c6/gc/c6gc02319c/c6gc02319c1.pdf
https://www.benchchem.com/product/b031862/docs?utm_src=pdf-body#6-chloro-4-phenylquinazoline-a-technical-guide-for-advanced-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031862?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Intermediate

Key Reaction

Bioactive Derivatives

Nucleophiles

6-Chloro-4-phenylquinazoline

Nucleophilic Aromatic
Substitution (SNAr)

Electrophilic Site at C4

4-Anilinoquinazolines
4-Alkyl/Benzyl-amino-

quinazolines
Other 4-Substituted

Derivatives (O, S nucleophiles)

Anilines (R-NH₂-Ar) Amines (R-NH₂) Other Nu⁻

Click to download full resolution via product page

Caption: Reactivity of the C4 position in 6-Chloro-4-phenylquinazoline.

This reactivity is extensively exploited to synthesize libraries of 4-substituted quinazoline

derivatives.

Synthesis of 4-Anilinoquinazolines as Kinase Inhibitors
A primary application is the reaction with various substituted anilines to produce 4-

anilinoquinazolines. This class of compounds is renowned for its ability to inhibit receptor

tyrosine kinases (RTKs) like the Epidermal Growth Factor Receptor (EGFR) and Vascular

Endothelial Growth Factor Receptor (VEGFR).[3] Many clinically approved cancer therapeutics,

such as Gefitinib and Erlotinib, are based on this core structure. The 6-chloro substituent can

play a crucial role in modulating the electronic properties and binding affinity of the final

molecule.
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Development of Novel Antitumor Agents
Research has demonstrated that derivatives of 6-chloro-quinazoline can exhibit potent

antitumor activities through various mechanisms. Studies have shown that certain derivatives

can induce apoptosis (programmed cell death) in human cancer cell lines.[6] The quinazoline

scaffold has been implicated in targeting other critical cellular pathways, including the NF-κB

signaling pathway and DNA intercalation.[7] This makes 6-Chloro-4-phenylquinazoline a

valuable starting point for developing novel anticancer agents that may overcome resistance to

existing therapies.[7][8]

Conclusion
6-Chloro-4-phenylquinazoline is more than a simple chemical compound; it is a cornerstone

intermediate for modern medicinal chemistry. Its well-defined synthesis, predictable reactivity at

the C4 position, and the proven biological significance of its derivatives make it an

indispensable tool for drug discovery. Researchers leveraging this scaffold are well-positioned

to develop next-generation targeted therapies, particularly in the field of oncology. A thorough

understanding of its properties and synthetic protocols, as outlined in this guide, is essential for

unlocking its full potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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